Cas no 90536-66-6 (4-(Methylsulfonyl)phenylacetic Acid)

4-(Methylsulfonyl)phenylacetic Acid is a versatile sulfone-containing phenylacetic acid derivative widely used in organic synthesis and pharmaceutical research. Its key structural features include a methylsulfonyl group at the para position of the phenyl ring, enhancing its reactivity as an intermediate in cross-coupling reactions and medicinal chemistry applications. The compound exhibits high purity and stability, making it suitable for precise synthetic modifications. Its carboxylic acid functionality allows for further derivatization, while the sulfonyl group contributes to electron-withdrawing properties, facilitating nucleophilic substitution reactions. This compound is particularly valuable in the development of bioactive molecules and fine chemicals, offering reliable performance in demanding synthetic pathways.
4-(Methylsulfonyl)phenylacetic Acid structure
90536-66-6 structure
Product Name:4-(Methylsulfonyl)phenylacetic Acid
CAS No:90536-66-6
MF:C9H10O4S
MW:214.238301753998
MDL:MFCD00216495
CID:61424
PubChem ID:572345
Update Time:2025-11-02

4-(Methylsulfonyl)phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Methylsulfonyl)phenylacetic acid
    • 4-Methylsulphonylphenylacetic acid
    • 2-(4-methylsulfonylphenyl)acetic acid
    • 4-Methylsulfonylphenylacetic acid
    • Benzeneacetic acid, 4-(methylsulfonyl)-
    • 4-(Methylsulphonyl)phenylacetic acid
    • Methylene blue N
    • 2-(4-(Methylsulfonyl)phenyl)acetic acid
    • 4-mesylphenylacetic acid
    • 2-[4-(methylsulfonyl)phenyl]acetic acid
    • [4-(Methylsulfonyl)phenyl]acetic acid
    • 4-(methanesulfonyl)phenylacetic acid
    • (4-methanesulfonylphenyl)acetic acid
    • 2-(4-Methanesulfonylphenyl)Acetic Acid
    • 4-methylsulfonyl benzeneacetic acid
    • C39I2W89XI
    • HGGWOSYNRVOQJH-UHFFFAOYSA-N
    • BENZENEACETIC ACID, 4-(METHYLSULFONYL
    • 4-(Methylsulfonyl)benzeneacetic acid (ACI)
    • Acetic acid, [p-(methylsulfonyl)phenyl]- (7CI)
    • 2-(4-(Methanesulfonyl)phenyl)acetic acid
    • (4-methanesulfonyl-phenyl)-acetic acid
    • [4-(Methylsulfonyl)phenyl]acetic acid #
    • BRD-K15278633-001-01-3
    • Q27275141
    • EN300-220117
    • Benzenacetic acid, 4-methylsulfonyl-
    • CCG-48327
    • CS-B0763
    • BCP07428
    • SY028982
    • 4-(Methylsulfonyl)-benzeneacetic acid
    • MFCD00216495
    • 4-(Methylsulfonyl)-phenyl acetic acid
    • 4-(methylsulfonyl) phenylacetic acid
    • DTXSID70341331
    • HMS1664F14
    • DB-057210
    • DS-7927
    • 90536-66-6
    • AKOS000279299
    • Oprea1_189315
    • 4-Methanesulfonylphenylacetic acid
    • Z362118826
    • 4-(Methylsulfonyl)benzeneacetic acid
    • UNII-C39I2W89XI
    • SCHEMBL168163
    • NS00121901
    • ALBB-006288
    • STK503807
    • AB04884
    • 2-[4-(Methylsulfonyl)phenyl]acetic acid; 4-(Methylsulfonyl)benzeneacetic acid
    • 4-mesyl-phenylacetic acid
    • 2-(4-(Methylsulfonyl)phenyl)aceticacid
    • 4-(methylsulfonyl)phenyl acetic acid
    • M1899
    • 4-(Methylsulfonyl)phenylacetic acid, 97%
    • 4-methanesulphonylphenylacetic acid
    • SR-01000637878-1
    • 4-(methanesulfonyl)phenyl acetic acid
    • 4-(Methylsulfonyl)phenylacetic Acid
    • MDL: MFCD00216495
    • Inchi: 1S/C9H10O4S/c1-14(12,13)8-4-2-7(3-5-8)6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
    • InChI Key: HGGWOSYNRVOQJH-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC(S(C)(=O)=O)=CC=1)O
    • BRN: 2646649

Computed Properties

  • Exact Mass: 214.03000
  • Monoisotopic Mass: 213.022154
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 79.8
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.4230 (rough estimate)
  • Melting Point: 136.0 to 140.0 deg-C
  • Boiling Point: 324.37°C (rough estimate)
  • Flash Point: 221.7ºC
  • Refractive Index: 1.6000 (estimate)
  • Water Partition Coefficient: slight
  • PSA: 79.82000
  • LogP: 1.79800
  • Solubility: Slightly soluble in water
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(Methylsulfonyl)phenylacetic Acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Storage Condition:Room temperature
  • Risk Phrases:R36

4-(Methylsulfonyl)phenylacetic Acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-(Methylsulfonyl)phenylacetic Acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water ;  2 h, 98 °C; 98 °C → 28 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Synthesis, characterization and antioxidant activity of some 1,3,4-oxadiazoles carrying 4-(methylsulfonyl)benzyl moiety
Vittal, Sumangala; Poojary, Boja; Bansal, Punith; Nandagokula, Chidananda; Tangavelu, ArulMoli; et al, Pharma Chemica, 2011, 3(6), 138-146

Production Method 2

Reaction Conditions
1.1 Reagents: Morpholine ,  Sulfur ;  5 h, rt → 127 °C
1.2 Reagents: Water ;  cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ;  rt → 102 °C; 10 h, 102 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 2 - 3
Reference
Synthesis and characterization of key intermediate of etoricoxib
Pan, Haiya, Guangzhou Huagong, 2012, 40(4), 42-44

Production Method 3

Reaction Conditions
1.1 Solvents: Water
Reference
Rearrangement of sulfonamide derivatives. VI. Rearrangement reaction of N-acetoacetyl-p-methyisulfonylbenzenesulfonamide with alkali
Dohmori, Renzo, Chemical & Pharmaceutical Bulletin, 1964, 12(5),

Production Method 4

Reaction Conditions
1.1 Reagents: Dabco ,  Potassium formate Catalysts: Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[2-(2-pyri… Solvents: Dimethyl sulfoxide ;  24 h, 1 atm, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Visible-Light-Driven Reductive Carboxylation of Benzyl Bromides with Carbon Dioxide Using Formate as Terminal Reductant
Hang, Wei; Li, Danyun; Zou, Song; Xi, Chanjuan, Journal of Organic Chemistry, 2023, 88(8), 5007-5014

Production Method 5

Reaction Conditions
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1.2 Reagents: Sodium hydroxide Solvents: Water ;  12 h, rt → 84 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
Reference
Using Cyclooxygenase-2 Inhibitors as Molecular Platforms to Develop a New Class of Apoptosis-Inducing Agents
Zhu, Jiuxiang; Song, Xueqin; Lin, Ho-Pi; Young, Donn C.; Yan, Shunqi; et al, Journal of the National Cancer Institute, 2002, 94(23), 1745-1757

Production Method 6

Reaction Conditions
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1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
Synthesis, characterization, antimicrobial and antioxidant activity of some disubstituted [1,3,4]-oxadiazoles carrying 4-(methylsulfonyl/sulfinyl)benzyl moieties
Sumangala, V.; Poojary, Boja; Chidananda, N.; Arulmoli, T.; Shenoy, Shalini, Journal of Chemical and Pharmaceutical Research, 2012, 4(3), 1661-1669

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium bisulfate ,  Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Dimethylformamide ,  Water ;  30 min, rt; 4 h, rt
Reference
Synthesis of 4-(methylsulfonyl)phenylacetic acid
Huang, Yinhua; Jin, Ningren; Chen, Xinzhi, Zhongguo Yiyao Gongye Zazhi, 2005, 36(4), 202-203

Production Method 8

Reaction Conditions
1.1 Reagents: Morpholine ,  Sulfur ;  8 h, reflux
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1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2
Reference
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Production Method 9

Reaction Conditions
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Production Method 10

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4-(Methylsulfonyl)phenylacetic Acid (CAS 90536-66-6): A Comprehensive Guide to Properties and Applications

4-(Methylsulfonyl)phenylacetic Acid (CAS 90536-66-6) is an important organic compound with the molecular formula C9H10O4S. This white crystalline powder has gained significant attention in pharmaceutical research and specialty chemical applications due to its unique structural features. The compound contains both a phenylacetic acid moiety and a methylsulfonyl group, making it a valuable building block in organic synthesis.

The physicochemical properties of 4-(Methylsulfonyl)phenylacetic Acid contribute to its wide utility. With a molecular weight of 214.24 g/mol, it typically appears as a white to off-white powder with good stability under standard conditions. The compound's melting point ranges between 145-150°C, and it shows moderate solubility in polar organic solvents while being less soluble in water. These characteristics make it particularly useful in various pharmaceutical intermediates and fine chemical synthesis applications.

In recent years, 4-(Methylsulfonyl)phenylacetic Acid has become increasingly important in drug discovery and development. Researchers have utilized this compound as a key intermediate in the synthesis of various biologically active molecules. Its structural features allow for diverse chemical modifications, making it valuable for creating novel therapeutic agents. Current studies focus on its potential in developing anti-inflammatory compounds and enzyme inhibitors, addressing growing market demands for new treatment options.

The synthetic applications of CAS 90536-66-6 extend beyond pharmaceuticals. In material science, this compound serves as a precursor for specialty polymers and functional materials. The methylsulfonyl group offers unique electronic properties that can influence material characteristics, making it valuable for advanced material development. These applications align with current industry trends toward high-performance materials and sustainable chemistry solutions.

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The future outlook for 4-(Methylsulfonyl)phenylacetic Acid appears promising. Ongoing research continues to uncover new applications, particularly in medicinal chemistry where its structural features enable the development of targeted therapeutic agents. As the chemical industry evolves toward more specialized and functional compounds, CAS 90536-66-6 is well-positioned to maintain its relevance in scientific research and industrial applications.

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